![molecular formula C10H18 B1600403 Bicyclo[3.1.1]heptane, 2,6,6-trimethyl-, (1R,2S,5R)-rel- CAS No. 4795-86-2](/img/structure/B1600403.png)
Bicyclo[3.1.1]heptane, 2,6,6-trimethyl-, (1R,2S,5R)-rel-
Overview
Description
Bicyclo[3.1.1]heptane, 2,6,6-trimethyl-, (1R,2S,5R)-rel-, also known as pinane , is a bicyclic hydrocarbon with the molecular formula C10H18 . It belongs to the class of terpenes and has a tricyclic structure. The compound is commonly found in essential oils and has a pleasant pine-like odor .
Chemical Reactions Analysis
Bicyclo[3.1.1]heptane, 2,6,6-trimethyl-, (1R,2S,5R)-rel- can undergo various chemical reactions, including hydrogenation , oxidation , and isomerization . For example, it can be converted to its corresponding alcohol or undergo ring-opening reactions .Scientific Research Applications
1. Medical Diagnostics and Disease Pathogenesis
A study by Bannaga et al. (2021) explored the pattern and composition of urinary volatile organic compounds (VOCs) in hepatocellular carcinoma (HCC) patients to assess the feasibility of a potential non-invasive test for HCC. This research aimed to enhance understanding of disease pathogenesis through the analysis of urinary VOCs, including bicyclic compounds, using gas chromatography techniques (Bannaga et al., 2021).
2. Neurological Applications
Wong et al. (2013) evaluated a novel radiotracer that binds to α4β2 nicotinic acetylcholine receptors (α4β2-nAChRs) in the brain, demonstrating its potential for PET imaging of high-affinity α4β2-nAChRs in humans. This research highlights the application of bicyclic compounds in neurological imaging and diagnostics (Wong et al., 2013).
3. Environmental Monitoring and Occupational Health
Research on occupational exposure to various compounds, including bicyclic and polycyclic compounds, in different work environments provides insights into potential health risks. For instance, studies on the exposure to polybrominated diphenyl ethers (PBDEs) and polycyclic aromatic hydrocarbons (PAHs) in workers highlight the importance of monitoring such compounds in the workplace to prevent adverse health effects (Sjödin et al., 1999).
4. Pharmacological Research
Zimelidine, a bicyclic compound, has been studied for its pharmacological effects, particularly its inhibitory effect on neuronal 5-hydroxytryptamine (5-HT) uptake. Research in this area contributes to our understanding of the mechanisms of action of antidepressants and their potential side effects (Siwers et al., 1977).
properties
IUPAC Name |
(1R,2S,5R)-2,6,6-trimethylbicyclo[3.1.1]heptane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H18/c1-7-4-5-8-6-9(7)10(8,2)3/h7-9H,4-6H2,1-3H3/t7-,8+,9+/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XOKSLPVRUOBDEW-DJLDLDEBSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC2CC1C2(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H]1CC[C@@H]2C[C@H]1C2(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H18 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601032280 | |
Record name | (1R-(1alpha,2beta,5alpha))-2,6,6-Trimethylbicyclo(3.1.1)heptane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601032280 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
138.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid, Colorless liquid; [Aldrich MSDS] | |
Record name | Bicyclo[3.1.1]heptane, 2,6,6-trimethyl-, (1R,2S,5R)-rel- | |
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Record name | (1R)-(+)-cis-Pinane | |
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CAS RN |
4795-86-2, 6876-13-7 | |
Record name | (+)-cis-Pinane | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=4795-86-2 | |
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Record name | (1R)-cis-Pinane | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0004795862 | |
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Record name | Bicyclo[3.1.1]heptane, 2,6,6-trimethyl-, (1R,2S,5R)-rel- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
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Record name | (1R-(1alpha,2beta,5alpha))-2,6,6-Trimethylbicyclo(3.1.1)heptane | |
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Record name | (1α,2β,5α)-2,6,6-trimethylbicyclo[3.1.1]heptane | |
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URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.027.253 | |
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Record name | [1R-(1α,2β,5α)]-2,6,6-trimethylbicyclo[3.1.1]heptane | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.023.048 | |
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Record name | PINANE, CIS-(+)- | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/FDS697478P | |
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Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What are the primary methods for synthesizing cis-pinane?
A1: The most common method for producing cis-pinane is the catalytic hydrogenation of α-pinene. Various catalysts have been investigated, including Raney nickel [, ], supported nickel catalysts [, , , , , ], and noble metal catalysts like palladium and ruthenium [, , , , , , ]. Researchers have explored different supports for these catalysts, such as discarded fluid catalytic cracking catalysts (DF3C) [], silica [, , ], alumina [], and fiber-glass [, ].
Q2: What is the significance of catalyst selection in cis-pinane synthesis?
A2: The choice of catalyst significantly influences the conversion rate of α-pinene and the selectivity towards cis-pinane. For instance, nanometer nickel catalysts have demonstrated higher conversion rates compared to Raney nickel, and superior selectivity for cis-pinane compared to palladium on carbon (Pd/C) catalysts [].
Q3: What factors impact the selectivity of cis-pinane during hydrogenation?
A3: Several factors can influence the selectivity towards cis-pinane during the hydrogenation of α-pinene. These include:
- Catalyst support acidity: Decreasing support acidity generally leads to increased cis-pinane selectivity [].
- Reaction temperature: Lower temperatures tend to favor cis-pinane formation [, ].
- Hydrogen pressure: Higher hydrogen pressure can enhance cis-pinane selectivity [].
- Catalyst composition: The presence of elements like boron and phosphorus in nickel catalysts can impact selectivity by influencing electron density [].
Q4: How is cis-pinane typically characterized?
A4: Gas Chromatography coupled with Mass Spectrometry (GC-MS) is widely employed for both qualitative and quantitative analysis of cis-pinane and other products resulting from α-pinene hydrogenation [].
Q5: Can you provide the molecular formula, weight, and key spectroscopic data for cis-pinane?
A5:
Q6: What are the major applications of cis-pinane?
A6: Cis-pinane finds applications in various industries:
- Fragrance and Flavor Industry: Its fresh, pine-like aroma makes it valuable in perfumes, cosmetics, and household cleaners [].
- Solvent: Cis-pinane can be used as a green solvent in various chemical processes [, ].
Q7: What are the advantages of using cis-pinane in fragrance applications?
A7: Its natural origin, pleasant pine-like odor, and relatively low toxicity make it a favorable choice compared to some synthetic fragrance compounds.
Q8: Have there been studies on the biotransformation of cis-pinane?
A8: Yes, studies on the biotransformation of cis-pinane in rabbits have been conducted [, ]. The major metabolites identified included (-)-α-terpineol and (-)-trans-sobrerol, suggesting metabolic pathways involving oxidation reactions.
Q9: How has computational chemistry contributed to understanding cis-pinane?
A9:
- Reaction Mechanism Studies: Quantum chemical calculations have provided insights into the mechanisms of thermal rearrangement reactions of cis-pinane []. These studies help understand the formation of different isomeric products and the factors influencing selectivity.
- Optical Activity: Computational methods like time-dependent density functional theory (TDDFT) have been employed to calculate the specific rotation of cis-pinane and its temperature dependence []. These studies enhance our understanding of the molecule's chiroptical properties.
- Molecular Modeling: Molecular modeling techniques have been used to study inclusion complexes of cis-pinane with cyclodextrins, offering insights into chiral recognition and separation processes [].
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